Cas no 844499-04-3 (Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-)
![Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- structure](https://www.kuujia.com/scimg/cas/844499-04-3x500.png)
Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-
- G45234
- AKOS005725050
- 844499-04-3
- STL097618
- EN300-7460055
- 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile
- 4-(3-(Chloromethyl)-1,2,4-oxadiazol-5-yl)benzonitrile
-
- Inchi: InChI=1S/C10H6ClN3O/c11-5-9-13-10(15-14-9)8-3-1-7(6-12)2-4-8/h1-4H,5H2
- InChI Key: MUYXYQQIUVIAFA-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C#N)C2=NC(=NO2)CCl
Computed Properties
- Exact Mass: 219.0199395g/mol
- Monoisotopic Mass: 219.0199395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 62.7Ų
Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7460055-0.25g |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 0.25g |
$188.0 | 2024-05-23 | |
1PlusChem | 1P028I3L-5g |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 5g |
$1748.00 | 2024-04-21 | |
1PlusChem | 1P028I3L-100mg |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 100mg |
$219.00 | 2024-04-21 | |
Aaron | AR028IBX-50mg |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 50mg |
$146.00 | 2025-02-16 | |
Aaron | AR028IBX-10g |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 10g |
$2808.00 | 2023-12-15 | |
Enamine | EN300-7460055-1.0g |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 1.0g |
$470.0 | 2024-05-23 | |
Enamine | EN300-7460055-0.5g |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 0.5g |
$353.0 | 2024-05-23 | |
1PlusChem | 1P028I3L-250mg |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 250mg |
$286.00 | 2024-04-21 | |
Aaron | AR028IBX-500mg |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 500mg |
$511.00 | 2025-02-16 | |
1PlusChem | 1P028I3L-10g |
4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile |
844499-04-3 | 95% | 10g |
$2564.00 | 2023-12-16 |
Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- Related Literature
-
Yun Zhang,Peng Song,Bingyuan Guo,Wenying Hao,Lei Liu Analyst, 2020,145, 7025-7029
-
Tianxiao Mei,Sheng Zhang,Jie Sun Anal. Methods, 2021,13, 764-768
-
S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
-
Gabriel A. Valdivia-Berroeta,Karissa C. Kenney,Erika W. Jackson,Joseph C. Bloxham,Adam X. Wayment,Daniel J. Brock,Stacey J. Smith,Jeremy A. Johnson,David J. Michaelis J. Mater. Chem. C, 2020,8, 11079-11087
-
Hualin Xiong,Hongwei Yang,Guangbin Cheng New J. Chem., 2019,43, 13827-13831
-
Qingbo Xu,Jing Yang,Xujun Zhang,Xiaodong Wen,Masanori Yamada,Feiya Fu,Hongyan Diao,Xiangdong Liu J. Mater. Chem. A, 2020,8, 24553-24562
-
Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
-
Kaori Sugizaki,Akiko Nakamura,Hiroyuki Yanagisawa,Shuji Ikeda Chem. Commun., 2011,47, 11231-11233
-
10. 3-Selenocyanate-indoles as new agents for the treatment of superficial and mucocutaneous infections†Priscilla Maciel Quatrin,Daiane Flores Dalla Lana,Luana Candice Genz Bazana,Luis Flávio Souza de Oliveira,Mario Lettieri Teixeira,Edilma Elaine Silva,William Lopes,Rômulo Faria Santos Canto New J. Chem., 2019,43, 926-933
Additional information on Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-
Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- (CAS No. 844499-04-3): A Comprehensive Overview
Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- (CAS No. 844499-04-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique oxadiazole ring and chloromethyl functional group, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure combines the aromatic properties of benzonitrile with the reactivity of the 1,2,4-oxadiazole moiety, making it a valuable building block in drug discovery and material science.
The chemical properties of Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- include a molecular weight of 219.63 g/mol and a distinct melting point range, which varies depending on its purity and crystalline form. The presence of the chloromethyl group enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This feature is particularly useful in the design of heterocyclic compounds, which are often explored for their potential applications in pharmaceuticals and agrochemicals.
In recent years, the demand for Benzonitrile derivatives has surged due to their role in the development of novel antimicrobial agents and anticancer drugs. Researchers have highlighted the compound's ability to act as a precursor for bioactive molecules targeting enzyme inhibition and receptor modulation. For instance, the 1,2,4-oxadiazole scaffold is known to exhibit anti-inflammatory and antiviral properties, making it a hotspot in drug discovery pipelines.
From an industrial perspective, Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- is synthesized through multi-step organic reactions, often involving condensation and cyclization processes. The compound's stability under standard laboratory conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry. Its compatibility with various solvents, such as dimethyl sulfoxide (DMSO) and acetonitrile, further broadens its utility in synthetic applications.
The market trends for Benzonitrile-based intermediates reflect a growing interest in personalized medicine and green chemistry. With the rise of AI-driven drug discovery, compounds like Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- are increasingly being studied for their potential in machine learning-assisted molecular design. Additionally, the shift toward sustainable synthesis methods has prompted researchers to explore eco-friendly routes for its production, minimizing waste and energy consumption.
For those seeking high-purity Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity and structural integrity. Proper storage conditions, including protection from moisture and light, are critical to maintaining its stability over time.
In conclusion, Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]- (CAS No. 844499-04-3) represents a pivotal compound in modern chemical research. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its importance as a synthetic intermediate. As the scientific community continues to explore its potential, this compound is poised to play a key role in advancing innovative therapies and sustainable technologies.
844499-04-3 (Benzonitrile, 4-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-) Related Products
- 1805641-31-9(Ethyl 3-cyano-4-ethyl-2-formylphenylacetate)
- 31098-39-2(4-aminobutane-1-thiol hydrochloride)
- 2138541-40-7(4-methyl-3-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-one)
- 877650-90-3(6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate)
- 1805255-22-4(Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-acetate)
- 2167337-13-3(4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine)
- 2090318-76-4((2-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanol)
- 1016259-54-3(Ethyl 1-Boc-3-(1-phenylethylamino)piperidine-4-carboxylate)
- 1805517-18-3(Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate)
- 27259-95-6(spiro[3.3]heptane-2,6-diamine dihydrochloride)




